Cas no 189628-39-5 (3-Fluoro-5-methylbenzaldehyde)

• Product Name: 3-Fluoro-5-methylbenzaldehyde
• CAS No: 189628-39-5
• MF: C₈H₇FO
• MW: 138.138985872269
• MDL: MFCD03094315
• CID: 92251
• PubChem ID: 2778450
• Update Time: 2025-11-01

3-Fluoro-5-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-methylbenzaldehyde
• Benzaldehyde, 3-fluoro-5-methyl- (9CI)
• 5-fluoro-3-methylbenzaldehyde
• 5-Fluoro-m-tolualdehyde
• Benzaldehyde,3-fluoro-5-methyl
• Benzaldehyde, 3-fluoro-5-Methyl-
• 5-Fluoro-m-tolualdehyde, 3-Fluoro-5-formyltoluene
• 3-fluoro-5-methyl-benzaldehyde
• Benzaldehyde,3-fluoro-5-methyl-
• PubChem1455
• KSC540C8B
• 3-Methyl-5-fluorobenzaldehyde
• XXPITUUQKCGWNR-UHFFFAOYSA-N
• SBB064351
• CL8329
• CM11973
• AB13319
• AM61393
• AS01470
• TRA007
• Z1255439109
• DTXSID50380940
• AKOS005063836
• Benzaldehyde,3-fluoro-5-methyl-(9CI)
• EN300-1165947
• SY041315
• 189628-39-5
• PS-9080
• CS-W014362
• SCHEMBL698784
• MFCD03094315
• AC-3846
• DS-2065
• 3-fluoro-5-methylbenzaldehyde, AldrichCPR
• A21274
• FT-0602510
• 5-Methyl-3-fluorobenzaldehyde

• MDL： MFCD03094315
• Inchi： 1S/C8H7FO/c1-6-2-7(5-10)4-8(9)3-6/h2-5H,1H3
• InChI Key： XXPITUUQKCGWNR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=C(C)C=1

Computed Properties

• Exact Mass: 138.04800
• Monoisotopic Mass: 138.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1.8

Experimental Properties

• Density: 1.136
• Boiling Point: 198 ºC
• Flash Point: 79 ºC
• Refractive Index: 1.5175
• PSA: 17.07000
• LogP: 1.94660
• Sensitiveness: Air Sensitive

3-Fluoro-5-methylbenzaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 3-Fluoro-5-methylbenzaldehyde

Introduction to 3-Fluoro-5-methylbenzaldehyde (CAS No. 189628-39-5)

3-Fluoro-5-methylbenzaldehyde, identified by its Chemical Abstracts Service (CAS) number 189628-39-5, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, making it a valuable asset in medicinal chemistry and industrial applications.

The structural motif of 3-fluoro-5-methylbenzaldehyde consists of a benzene ring substituted with a fluorine atom at the 3-position and a methyl group at the 5-position, coupled with an aldehyde functional group at the 1-position. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are exploited in its utility as a building block for more complex structures.

In recent years, the demand for fluorinated compounds in drug development has surged due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. 3-Fluoro-5-methylbenzaldehyde exemplifies this trend, as it provides a synthetic pathway to access fluorinated heterocycles and other pharmacophores essential for modern medicinal chemistry.

One of the most compelling applications of 3-fluoro-5-methylbenzaldehyde is in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The fluorine atom at the 3-position can modulate the electronic properties of the aromatic ring, influencing both the reactivity of the aldehyde group and the overall binding interactions with biological targets. For instance, studies have demonstrated that fluorinated benzaldehydes can serve as precursors to potent inhibitors of tyrosine kinases, which play a crucial role in cell signaling pathways associated with diseases such as leukemia and rheumatoid arthritis.

Furthermore, 3-fluoro-5-methylbenzaldehyde has been utilized in the development of antiviral agents. The aldehyde functionality allows for further derivatization into Schiff bases or heterocyclic compounds that exhibit inhibitory activity against viral proteases and polymerases. Recent research has highlighted its role in synthesizing novel fluoroquinolone analogs, which are being explored for their potential to overcome antibiotic resistance mechanisms.

The agrochemical industry also benefits from 3-fluoro-5-methylbenzaldehyde, where it is employed in creating advanced pesticides and herbicides. The presence of both fluorine and methyl substituents enhances the bioactivity of these compounds by improving their lipophilicity and resistance to degradation in environmental conditions. This makes them more effective at lower concentrations while minimizing ecological impact.

Synthetic methodologies for preparing 3-fluoro-5-methylbenzaldehyde have evolved significantly over the past decade. Traditional approaches often involve Friedel-Crafts acylation followed by selective fluorination, but newer methods leverage transition metal catalysis to achieve higher yields and selectivity. For example, palladium-catalyzed cross-coupling reactions have enabled efficient introduction of fluorine atoms into aromatic systems, streamlining the synthesis process.

The role of computational chemistry in optimizing derivatives of 3-fluoro-5-methylbenzaldehyde cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and metabolic stability with remarkable accuracy before experimental validation. This accelerates drug discovery pipelines by identifying promising candidates early in the development process.

In conclusion,3-fluoro-5-methylbenzaldehyde (CAS No. 189628-39-5) represents a critical intermediate in modern chemical synthesis, particularly within pharmaceuticals and agrochemicals. Its unique structural features enable diverse applications across multiple therapeutic areas, underscoring its importance as a synthetic scaffold for innovative drug development.